Cas no 126476-58-2 (Benzene, 1-(3-bromophenoxy)-3-(trifluoromethyl)-)
126476-58-2 structure
Product Name:Benzene, 1-(3-bromophenoxy)-3-(trifluoromethyl)-
CAS No:126476-58-2
MF:C13H8BrF3O
MW:317.101233482361
CID:3700991
PubChem ID:10686936
Update Time:2025-04-22
Benzene, 1-(3-bromophenoxy)-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(3-bromophenoxy)-3-(trifluoromethyl)-
- 126476-58-2
- 3-(3-trifluoromethyl phenoxy)bromobenzene
- SCHEMBL9546439
- 1-(3-bromophenoxy)-3-(trifluoromethyl)benzene
- 3-(3-trifluoromethylphenoxy) bromobenzene
- DB-161269
-
- Inchi: 1S/C13H8BrF3O/c14-10-4-2-6-12(8-10)18-11-5-1-3-9(7-11)13(15,16)17/h1-8H
- InChI Key: ZNJYZYGXIKQFSB-UHFFFAOYSA-N
- SMILES: C1(OC2=CC=CC(Br)=C2)=CC=CC(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 315.97106Da
- Monoisotopic Mass: 315.97106Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 9.2Ų
Benzene, 1-(3-bromophenoxy)-3-(trifluoromethyl)- Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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